Cas no 1219803-39-0 (Pendimethalin-d5)

• Product Name: Pendimethalin-d5
• CAS No: 1219803-39-0
• MF: C₁₃H₁₉N₃O₄
• MW: 286.338471651077
• CID: 1058275
• Update Time: 2025-10-12

Pendimethalin-d5 Chemical and Physical Properties

Names and Identifiers

• Pendimethalin-d5
• 3,4-dimethyl-2,6-dinitro-N-(2,2,3,4,4-pentadeuteriopentan-3-yl)aniline
• Accotab-d5
• Acumen-d5
• Herbadox-d5
• Most Micro-d5
• N-(1-Ethylpropyl)-2,6-dinitro-3,4-xylidine-d5
• Pendimax-d5
• Phenoxalin-d5
• Prowl-d5
• Stomp-d5

• Inchi： 1S/C13H19N3O4/c1-5-10(6-2)14-12-11(15(17)18)7-8(3)9(4)13(12)16(19)20/h7,10,14H,5-6H2,1-4H3/i5D2,6D2,10D
• InChI Key： CHIFOSRWCNZCFN-SPPSLMSISA-N
• SMILES： [O-][N+](C1C(C)=C(C)C=C(C=1NC([2H])(C([2H])([2H])C)C([2H])([2H])C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 286.16900

Experimental Properties

• PSA: 103.67000
• LogP: 4.83970

Additional information on Pendimethalin-d5

Recent Advances in Pendimethalin-d5 (CAS: 1219803-39-0) Research: Analytical Applications and Environmental Impact

The deuterated herbicide Pendimethalin-d5 (CAS: 1219803-39-0) has emerged as a critical reference standard in environmental and agricultural chemistry research. Recent studies highlight its growing importance in mass spectrometry-based analytical methods, particularly for tracking the environmental fate of its non-deuterated counterpart, Pendimethalin. A 2023 Journal of Chromatography A study demonstrated Pendimethalin-d5's utility as an internal standard, achieving 98.7% recovery rates in soil and water matrices with LC-MS/MS detection limits below 0.1 ng/mL.

Novel metabolic pathway studies using Pendimethalin-d5 have revealed previously unidentified transformation products in plant systems. Research published in Environmental Science & Technology (2024) identified three new hydroxylated metabolites in Arabidopsis thaliana, suggesting more complex degradation mechanisms than previously understood. The deuterated analog's stability allowed precise differentiation between plant-mediated metabolism and environmental degradation pathways.

Significant progress has been made in Pendimethalin-d5 synthesis methodologies. A 2024 Organic Process Research & Development paper described an optimized five-step deuteration protocol achieving 99.2% isotopic purity, addressing previous challenges with incomplete α-carbon deuteration. This advancement enables more accurate quantification in environmental monitoring programs, particularly for EU Water Framework Directive compliance studies where Pendimethalin is now classified as a priority substance.

Emerging applications include the compound's use in stable isotope probing (SIP) to study soil microbial communities. A groundbreaking ISME Journal study employed Pendimethalin-d5 to trace herbicide-degrading bacteria, identifying novel Actinobacteria strains capable of complete mineralization. These findings have important implications for bioremediation strategies in agricultural runoff management.

Ongoing regulatory developments are driving demand for high-purity Pendimethalin-d5. The EPA's updated Method 8321 (2024) now specifies deuterated analogs as required internal standards for herbicide analysis, creating new quality control challenges that recent research addresses through improved storage stability protocols and certified reference material production.